Cas no 30979-40-9 (3-Methyl-5-oxo-4,5-dihydro-1H-pyrazole-1-acetic acid ethyl ester)

• Product Name: 3-Methyl-5-oxo-4,5-dihydro-1H-pyrazole-1-acetic acid ethyl ester
• CAS No: 30979-40-9
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 2115779
• Update Time: 2023-08-04

3-Methyl-5-oxo-4,5-dihydro-1H-pyrazole-1-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-methyl-5-oxo-4,5-dihydropyrazol-1-yl)acetate
• Oprea1_521679
• AORQAQWNIWSOSG-UHFFFAOYSA-N
• Z2574918676
• Ethyl(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)acetate
• Ethyl-2-(3-Methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)acetate
• ethyl 2-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)acetate
• 3-Methyl-5-oxo-4,5-dihydro-1H-pyrazole-1-acetic acid ethyl ester

• Inchi： 1S/C8H12N2O3/c1-3-13-8(12)5-10-7(11)4-6(2)9-10/h3-5H2,1-2H3
• InChI Key： AORQAQWNIWSOSG-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C(CC(C)=N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 260
• Topological Polar Surface Area: 59